3-chloro-N-(3-(dimethylamino)propyl)-N-(5-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 3-chloro-N-[3-(dimethylamino)propyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C20H22ClN3O2S.ClH/c1-23(2)10-5-11-24(19(25)14-6-4-7-15(21)12-14)20-22-17-13-16(26-3)8-9-18(17)27-20;/h4,6-9,12-13H,5,10-11H2,1-3H3;1H
• InChI Key: UYHDLIBBZGWGTL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=CC(=C2)OC)C(=O)C3=CC(=CC=C3)Cl.Cl
• Molecular Formula: C20H23Cl2N3O2S
• Molecular Weight: 440.4 g/mol

Description

3-chloro-N-(3-(dimethylamino)propyl)-N-(5-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H23Cl2N3O2S and its molecular weight is 440.38. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry

Benzothiazole derivatives have been synthesized and evaluated for their potential as anti-inflammatory, analgesic, and antimicrobial agents. For instance, a study by Abu‐Hashem et al. (2020) developed novel heterocyclic compounds derived from benzodifuran and thiazolopyrimidine, showcasing significant COX-2 inhibition, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). This suggests that compounds related to the one could have potential applications in developing new pharmacological agents.

Corrosion Inhibition

Benzothiazole derivatives have also been investigated for their effectiveness as corrosion inhibitors. Hu et al. (2016) synthesized benzothiazole derivatives to study their corrosion inhibiting effect against steel, revealing that these compounds provide significant protection, potentially attributing similar properties to the compound of interest (Hu et al., 2016).

Antimicrobial and Anticancer Research

In the realm of antimicrobial and anticancer research, thiazolidinone derivatives have been synthesized, exhibiting promising antimicrobial and anticancer activities. Deep et al. (2016) highlighted the synthesis of thiazolidinone derivatives, identifying compounds with significant antimicrobial and anticancer efficacy (Deep et al., 2016). This opens up avenues for the compound to be explored for similar biological activities.

Material Science and Engineering

Furthermore, the structural components of the compound suggest potential utility in material science, particularly in generating structurally diverse libraries through various chemical reactions. Roman (2013) described the use of a ketonic Mannich base for alkylation and ring closure reactions, generating a diverse library of compounds (Roman, 2013). Such methodologies could be applicable in manipulating the structure of the compound for specific material science applications.